Cas no 1521579-10-1 (2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid)

• Product Name: 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid
• CAS No: 1521579-10-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6567394
• PubChem ID: 82595552
• Update Time: 2025-10-29

2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid
• EN300-1139169
• 1521579-10-1

• Inchi： 1S/C6H9N3O2/c1-4(6(10)11)5-7-3-9(2)8-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： ZSUCFSICGCRQSK-UHFFFAOYSA-N
• SMILES： OC(C(C)C1N=CN(C)N=1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid

2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid: A Comprehensive Overview

2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 1521579-10-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTPA, is a derivative of propanoic acid with a unique triazolyl substituent. Its chemical structure and properties make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular formula of 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid is C₆H₈N₄O₂, and its molecular weight is approximately 168.15 g/mol. The compound features a carboxylic acid group and a 1-methyl-1H-1,2,4-triazolyl moiety, which confer specific chemical and biological properties. The triazolyl ring is known for its ability to form stable complexes with metal ions and its potential to enhance the bioavailability and stability of drug molecules.

In recent years, 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of antifungal agents. Research has shown that compounds containing the triazolyl group are effective against various fungal pathogens, making them promising candidates for the treatment of fungal infections. For instance, a study published in the Journal of Medicinal Chemistry highlighted the antifungal activity of MTPA derivatives against Candida albicans and Aspergillus fumigatus.

Beyond antifungal properties, 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have demonstrated that MTPA can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that MTPA exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This suggests that it can be effectively absorbed and distributed in the body, making it a promising candidate for further clinical development.

In addition to its therapeutic applications, 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has been used as a building block in organic synthesis. Its unique chemical structure allows for the synthesis of complex molecules with diverse biological activities. For example, researchers have utilized MTPA as a starting material to synthesize novel compounds with potential anticancer properties. These compounds have shown promising results in inhibiting the growth of cancer cells in vitro.

The synthesis of 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-amino-propanoic acid with methylhydrazine to form the intermediate hydrazide, followed by cyclization to form the triazolyl ring. This synthetic pathway can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid has also been evaluated in various studies. Toxicological assessments have shown that MTPA exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, as with any new compound entering clinical trials, comprehensive safety evaluations are essential to ensure its safe use in humans.

In conclusion, 2-(1-methyl-1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 1521579-10-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for various therapeutic applications, including antifungal and anti-inflammatory treatments. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in the field of drug discovery and development.